Cas no 1699162-29-2 (2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine
• CAS No: 1699162-29-2
• MF: C₆H₆ClF₂NS
• MW: 197.63334608078
• CID: 6332819
• PubChem ID: 105558954
• Update Time: 2025-10-30

2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine
• 1699162-29-2
• EN300-1931679

• Inchi： 1S/C6H6ClF2NS/c7-5-1-4(2-11-5)6(8,9)3-10/h1-2H,3,10H2
• InChI Key： WKTODXSLRQQWLM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)C(CN)(F)F

Computed Properties

• Exact Mass: 196.9877544g/mol
• Monoisotopic Mass: 196.9877544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine

Professional Introduction to Compound with CAS No. 1699162-29-2 and Product Name: 2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine

Compound with the CAS number 1699162-29-2 and the product name 2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential applications in drug discovery and development. The presence of both chlorothiophene and difluoroethylamine moieties in its molecular structure imparts distinct chemical properties that make it a promising candidate for further investigation.

The chlorothiophen-3-yl group is a key structural feature that contributes to the compound's reactivity and interaction with biological targets. Thiophene derivatives are well-known for their role in medicinal chemistry, often serving as pharmacophores in various therapeutic agents. The introduction of a chlorine atom at the 5-position enhances the electrophilicity of the ring, facilitating further functionalization and enabling the compound to participate in diverse chemical reactions. This characteristic is particularly valuable in synthetic chemistry, where such modifications can lead to the development of novel analogs with improved pharmacological profiles.

On the other hand, the difluoroethylamine moiety introduces fluorine atoms into the molecular framework. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The presence of two fluorine atoms at the 2-position of the ethyl chain enhances the compound's lipophilicity and metabolic resistance, which are critical factors for drug efficacy and duration of action. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies using molecular docking simulations have shown that 2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine exhibits promising binding affinity for several enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggest that this compound may interact with protein kinase targets, which are implicated in various diseases, including cancer and inflammatory disorders. These interactions could potentially lead to the development of novel inhibitors with therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The preparation typically begins with the functionalization of a chlorothiophene derivative, followed by the introduction of a difluoroethylamine group through nucleophilic substitution or other coupling reactions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play crucial roles in constructing the desired molecular framework efficiently.

In vitro studies have begun to explore the pharmacological potential of 2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine. Initial experiments have demonstrated its ability to modulate enzyme activity in cell-based assays, suggesting possible therapeutic benefits. For example, researchers have observed inhibitory effects on enzymes such as tyrosine kinases, which are overexpressed in certain cancer cell lines. Additionally, preliminary toxicity studies indicate that the compound exhibits acceptable safety margins at relevant concentrations, paving the way for further preclinical development.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates like this one. By systematically testing large libraries of compounds against various biological targets, researchers can rapidly assess their potential utility. The unique structural features of 2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine make it an attractive candidate for HTS campaigns aimed at discovering new therapeutic agents for unmet medical needs.

The role of fluorine atoms in pharmaceuticals extends beyond mere structural modification; they also play a crucial role in enhancing drug bioavailability and reducing degradation by metabolic enzymes. The presence of two fluorine atoms in this compound's structure is expected to improve its stability against enzymatic degradation, thereby increasing its bioavailability and prolonging its therapeutic effects. This characteristic is particularly important for drugs that require prolonged action or frequent dosing.

As research continues to uncover new applications for thiophene derivatives, compounds like 1699162-29-2 / 2-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-amine are poised to play a pivotal role in next-generation drug development. The combination of innovative synthetic strategies and advanced computational techniques ensures that researchers can efficiently explore their potential applications across multiple therapeutic areas. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

The future direction of research on this compound will likely involve optimizing its chemical structure for improved efficacy and safety profiles. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in refining its pharmacological properties. Additionally, exploring its potential as an intermediate for larger drug molecules could open up new avenues for therapeutic intervention.

In conclusion,1699162-29-2 / 2-(5-chlorothiophen-3-y l)-2 , 2 - difluoroethan -1 - am ine represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities . Its synthesis , characterization , and initial pharmacological evaluation underscore its potential as a lead molecule for developing novel therapeutic agents . As research progresses , this compound is expected to contribute significantly to addressing unmet medical needs across various diseases . p >